Cas no 116759-24-1 ({2-[(E)-2-(1,3-benzodioxol-5-yl)ethenyl]-4-phenyl-1,3-thiazol-5-yl}acetic acid)

{2-[(E)-2-(1,3-benzodioxol-5-yl)ethenyl]-4-phenyl-1,3-thiazol-5-yl}acetic acid structure
116759-24-1 structure
Product Name:{2-[(E)-2-(1,3-benzodioxol-5-yl)ethenyl]-4-phenyl-1,3-thiazol-5-yl}acetic acid
CAS No:116759-24-1
MF:C20H15NO4S
MW:365.402404069901
CID:1206250
PubChem ID:6450684
Update Time:2025-04-20

{2-[(E)-2-(1,3-benzodioxol-5-yl)ethenyl]-4-phenyl-1,3-thiazol-5-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • {2-[(E)-2-(1,3-benzodioxol-5-yl)ethenyl]-4-phenyl-1,3-thiazol-5-yl}acetic acid
    • 2-[2-[(E)-2-(1,3-benzodioxol-5-yl)ethenyl]-4-phenyl-1,3-thiazol-5-yl]acetic acid
    • 2-(2-(1,3-Benzodioxol-5-yl)ethenyl)-4-phenyl-5-thiazoleacetic acid
    • 5-Thiazoleacetic acid, 2-(2-(1,3-benzodioxol-5-yl)ethenyl)-4-phenyl-
    • 116759-24-1
    • Inchi: 1S/C20H15NO4S/c22-19(23)11-17-20(14-4-2-1-3-5-14)21-18(26-17)9-7-13-6-8-15-16(10-13)25-12-24-15/h1-10H,11-12H2,(H,22,23)/b9-7+
    • InChI Key: OLKKPXSWVVFUGO-VQHVLOKHSA-N
    • SMILES: S1C(/C=C/C2C=CC3=C(C=2)OCO3)=NC(C2C=CC=CC=2)=C1CC(=O)O

Computed Properties

  • Exact Mass: 365.07225
  • Monoisotopic Mass: 365.072179
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 522
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 96.9
  • XLogP3: 4.2

Experimental Properties

  • Density: 1.409
  • Boiling Point: 628.2°C at 760 mmHg
  • Flash Point: 333.7°C
  • Refractive Index: 1.716
  • PSA: 68.65
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